5-Amino-2-(4-ethyl-3-oxopiperazin-1-yl)fluorobenzene

• Molecular Formula: C12H16FN3O
• Molecular Weight: 237.27 g/mol
• IUPAC Name: 4-(4-amino-2-fluorophenyl)-1-ethylpiperazin-2-one
• InChI: InChI=1S/C12H16FN3O/c1-2-15-5-6-16(8-12(15)17)11-4-3-9(14)7-10(11)13/h3-4,7H,2,5-6,8,14H2,1H3
• InChI Key: HKAIXRUJFOVZJS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1=O)C2=C(C=C(C=C2)N)F

Description

5-Amino-2-(4-ethyl-3-oxopiperazin-1-yl)fluorobenzene is a useful research compound. Its molecular formula is C12H16FN3O and its molecular weight is 237.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Fluoro-4-(4-ethyl-3-oxopiperazin-1-yl)nitrobenzene (3.4 g) was dissolved in ethyl acetate (200 ml) and the solution flushed with argon. Palladium (10% on carbon, 180 mg) was added, and the mixture hydrogenated under ambient pressure. After gas uptake had ceased, the mixture was filtered through celite and solvent evaporated to give 5-amino-2-(4-ethyl-3-oxopiperazin-1-yl)fluorobenzene, which was used without further purification.